Cas no 2648336-32-5 ((6-{(tert-butoxy)carbonylamino}hexyl)carbamoylformic acid)

• Product Name: (6-{(tert-butoxy)carbonylamino}hexyl)carbamoylformic acid
• CAS No: 2648336-32-5
• MF: C₁₃H₂₄N₂O₅
• MW: 288.340064048767
• CID: 5619318
• PubChem ID: 165994604
• Update Time: 2025-08-05

(6-{(tert-butoxy)carbonylamino}hexyl)carbamoylformic acid Chemical and Physical Properties

Names and Identifiers

• 2648336-32-5
• [(6-{[(tert-butoxy)carbonyl]amino}hexyl)carbamoyl]formic acid
• EN300-28315629
• (6-{(tert-butoxy)carbonylamino}hexyl)carbamoylformic acid

• Inchi： 1S/C13H24N2O5/c1-13(2,3)20-12(19)15-9-7-5-4-6-8-14-10(16)11(17)18/h4-9H2,1-3H3,(H,14,16)(H,15,19)(H,17,18)
• InChI Key： MHBWDTKKOGZRJX-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCCNC(C(=O)O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 288.16852187g/mol
• Monoisotopic Mass: 288.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 105Ų

Additional information on (6-{(tert-butoxy)carbonylamino}hexyl)carbamoylformic acid

The Comprehensive Overview of (6-{(tert-butoxy)carbonylamino}hexyl)carbamoylformic Acid (CAS No: 2648336-32-5)

(6-{(tert-butoxy)carbonylamino}hexyl)carbamoylformic acid, identified by the CAS registry number 2648336-32-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug design and material science. Recent advancements in synthetic methodologies and analytical techniques have further elucidated its properties and functionalities.

The molecular structure of (6-{(tert-butoxy)carbonylamino}hexyl)carbamoylformic acid is characterized by a hexyl chain substituted with a tert-butoxy carbonyl amino group, which introduces a degree of steric hindrance and electronic modulation. This substitution pattern is pivotal in determining the compound's reactivity and stability. The presence of the carbamoyl group further enhances its versatility, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of such compounds in the development of bioactive molecules. For instance, researchers have explored the use of (6-{(tert-butoxy)carbonylamino}hexyl)carbamoylformic acid as a precursor for peptide synthesis, where its amino group serves as a reactive site for amide bond formation. This application underscores its role in medicinal chemistry, particularly in the design of peptide-based drugs.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it amenable to various synthetic protocols, including nucleophilic substitutions and condensation reactions. The compound's stability under physiological conditions has also been evaluated, revealing its potential suitability for in vivo applications.

The synthesis of (6-{(tert-butoxy)carbonylamino}hexyl)carbamoylformic acid typically involves multi-step procedures, often starting from readily available starting materials such as hexane diamine and tert-butyl carbamate. Recent optimizations in these synthetic routes have led to improved yields and purities, which are critical for downstream applications.

Beyond its role in organic synthesis, this compound has shown promise in material science applications. For example, it has been utilized as a monomer in the preparation of polyamides with tailored mechanical properties. The ability to tune the polymer's characteristics by modifying the substituents on the hexyl chain opens new avenues for material innovation.

In conclusion, (6-{(tert-butoxy)carbonylamino}hexyl)carbamoylformic acid (CAS No: 2648336-32-5) stands as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a valuable tool for researchers in both academia and industry.